molecular formula C14H13NO4S B378249 4-[(Phenylsulfonyl)amino]phenyl acetate

4-[(Phenylsulfonyl)amino]phenyl acetate

Cat. No.: B378249
M. Wt: 291.32g/mol
InChI Key: NBZLUTSWDDMLEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(Phenylsulfonyl)amino]phenyl acetate is a sulfonamide-containing compound characterized by a phenylsulfonyl group (C₆H₅SO₂) linked to an aniline derivative, which is further esterified with an acetate group. This structure confers unique physicochemical and bioactive properties, making it a candidate for antimicrobial and anti-inflammatory applications.

Properties

Molecular Formula

C14H13NO4S

Molecular Weight

291.32g/mol

IUPAC Name

[4-(benzenesulfonamido)phenyl] acetate

InChI

InChI=1S/C14H13NO4S/c1-11(16)19-13-9-7-12(8-10-13)15-20(17,18)14-5-3-2-4-6-14/h2-10,15H,1H3

InChI Key

NBZLUTSWDDMLEG-UHFFFAOYSA-N

SMILES

CC(=O)OC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences:

Compound Name Molecular Formula Key Functional Groups Molecular Weight (g/mol) Notable Features
4-[(Phenylsulfonyl)amino]phenyl acetate C₁₅H₁₅NO₄S Phenylsulfonyl, acetate ester 329.35 Esterified phenolic group, sulfonamide
4-[(Phenylacetyl)amino]phenyl acetate C₁₆H₁₅NO₃ Phenylacetyl (CH₂CO), acetate ester 269.30 Less polar due to CH₂ spacer
4-(Methylsulfonyl)phenylacetic acid C₉H₁₀O₄S Methylsulfonyl, carboxylic acid 214.24 Higher water solubility (acidic group)
4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate C₂₁H₁₉NO₄S Phenylsulfonyl, methylphenyl ester 381.44 Enhanced lipophilicity (methyl group)

Physicochemical Properties

  • Solubility : The phenylsulfonyl group increases polarity, but the acetate ester and aromatic rings counterbalance this, leading to moderate solubility in organic solvents. In contrast, carboxylic acid derivatives (e.g., 4-(methylsulfonyl)phenylacetic acid) exhibit higher aqueous solubility .
  • Stability : The acetate ester is prone to hydrolysis under alkaline or enzymatic conditions, whereas sulfonamide linkages are generally stable. Methylsulfonyl derivatives may offer greater metabolic stability compared to phenylsulfonyl analogs .

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